![molecular formula C15H18ClNO2S B3963205 2-[benzyl(methyl)amino]ethyl 2-thiophenecarboxylate hydrochloride](/img/structure/B3963205.png)
2-[benzyl(methyl)amino]ethyl 2-thiophenecarboxylate hydrochloride
Overview
Description
2-[benzyl(methyl)amino]ethyl 2-thiophenecarboxylate hydrochloride is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as BMAETC hydrochloride and is synthesized through a specific method.
Mechanism of Action
BMAETC hydrochloride is believed to exert its effects by inhibiting the activity of certain enzymes and receptors in the body. It has been found to inhibit the activity of acetylcholinesterase, which is responsible for the breakdown of acetylcholine in the brain. This results in an increase in the levels of acetylcholine, which is important for cognitive function. BMAETC hydrochloride has also been found to modulate the activity of dopamine receptors, which are involved in the regulation of movement and mood.
Biochemical and Physiological Effects:
BMAETC hydrochloride has been found to have various biochemical and physiological effects. It has been found to increase the levels of acetylcholine in the brain, which is important for cognitive function. BMAETC hydrochloride has also been found to modulate the activity of dopamine receptors, which are involved in the regulation of movement and mood. Additionally, BMAETC hydrochloride has been found to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
BMAETC hydrochloride has advantages and limitations for lab experiments. One advantage is that it has been found to have potential applications in various scientific research fields, including anti-tumor, anti-inflammatory, and anti-oxidant properties. However, one limitation is that further research is needed to fully understand the mechanism of action and potential side effects of BMAETC hydrochloride.
Future Directions
There are several future directions for research on BMAETC hydrochloride. One direction is to further investigate its potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential applications in the treatment of cancer and inflammation. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of BMAETC hydrochloride.
Scientific Research Applications
BMAETC hydrochloride has been found to have potential applications in various scientific research fields. It has been studied for its anti-tumor, anti-inflammatory, and anti-oxidant properties. BMAETC hydrochloride has also been found to have potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-[benzyl(methyl)amino]ethyl thiophene-2-carboxylate;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO2S.ClH/c1-16(12-13-6-3-2-4-7-13)9-10-18-15(17)14-8-5-11-19-14;/h2-8,11H,9-10,12H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTBPLQVOGBWAPX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC(=O)C1=CC=CS1)CC2=CC=CC=C2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18ClNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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